Cas no 1894861-97-2 (3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid
• CAS No: 1894861-97-2
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5766115
• PubChem ID: 117215665
• Update Time: 2025-06-07

3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1786420
• 1894861-97-2
• 3-[(ethylsulfanyl)methyl]-1,2-oxazole-5-carboxylic acid
• 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C7H9NO3S/c1-2-12-4-5-3-6(7(9)10)11-8-5/h3H,2,4H2,1H3,(H,9,10)
• InChI Key： JGEMCTRAPOUREE-UHFFFAOYSA-N
• SMILES： S(CC)CC1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-(Ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic Acid (CAS: 1894861-97-2)

The compound 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid (CAS: 1894861-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug development.

Recent studies have highlighted the role of 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid as a versatile intermediate in the synthesis of heterocyclic compounds. Its oxazole core, combined with the ethylsulfanyl and carboxylic acid functional groups, provides a scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel inhibitors targeting enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory diseases and neurological disorders, respectively.

In a 2023 study published in the *Journal of Medicinal Chemistry*, the compound was employed as a key building block in the synthesis of a series of oxazole-based analogs. These analogs demonstrated promising activity against cancer cell lines, particularly in inhibiting the proliferation of breast and lung cancer cells. The study attributed this activity to the compound's ability to modulate intracellular signaling pathways, including the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

Another area of interest is the compound's potential as an antimicrobial agent. Preliminary investigations have shown that derivatives of 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. This is particularly relevant in the context of rising antibiotic resistance, as researchers seek new chemical entities with novel mechanisms of action.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid. Green chemistry approaches, such as microwave-assisted synthesis and solvent-free reactions, have been explored to enhance the efficiency of its production. These methods not only reduce environmental impact but also improve scalability, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid and its derivatives, such as bioavailability and metabolic stability, require further investigation. Additionally, more in vivo studies are needed to validate its therapeutic potential and safety profile. Future research directions may include the development of prodrug strategies to improve oral absorption and the exploration of its use in combination therapies.

In conclusion, 3-(ethylsulfanyl)methyl-1,2-oxazole-5-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its multifunctional scaffold offers numerous opportunities for the design of novel therapeutic agents, and ongoing studies continue to uncover its potential across various disease areas. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.